4-(2-Methoxy-pyridin-3-yl)-cyclohex-3-enone

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 4-(2-methoxypyridin-3-yl)cyclohex-3-en-1-one
• InChI: InChI=1S/C12H13NO2/c1-15-12-11(3-2-8-13-12)9-4-6-10(14)7-5-9/h2-4,8H,5-7H2,1H3
• InChI Key: GCNJSOCCQBURTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C2=CCC(=O)CC2

Description

4-(2-Methoxy-pyridin-3-yl)-cyclohex-3-enone is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-(1,4-Dioxa-spiro[4.5]dec-7-en-8-yl)-2-methoxy-pyridine (as prepared in the previous step, 211 mg, 0.854 mmol) in acetonitrile was added aqueous HCl (5 mL, 5 mmol, 1M). The mixture was stirred at room temperature until HPLC indicated consumption of starting material. The reaction mixture was poured onto saturated sodium bicarbonate solution and extracted with ethyl acetate. The organic layer washed with brine, dried over anhydrous sodium sulfate and concentrated in vacuo. The residue was purified by flash chromatography (SiO2, 0-10% MeOH/CH2Cl2) to afford 4-(2-methoxy-pyridin-3-yl)-cyclohex-3-enone.